![molecular formula C14H20N2O3 B5632889 1-(3,5-dimethoxybenzoyl)-4-methylpiperazine CAS No. 181047-34-7](/img/structure/B5632889.png)
1-(3,5-dimethoxybenzoyl)-4-methylpiperazine
Description
Synthesis Analysis
The synthesis of regioisomeric dimethoxybenzoyl-N-methylpiperazines, including compounds similar to "1-(3,5-dimethoxybenzoyl)-4-methylpiperazine," involves strategies that lead to the formation of characteristic fragment ions of both the dimethoxybenzoyl and the N-methylpiperazine portions. These procedures employ techniques like GC-MS and FTIR studies for evaluation (Abdel-Hay, Terrell, Deruiter, & Clark, 2014).
Molecular Structure Analysis
The molecular structure analysis of similar compounds involves techniques like X-ray diffraction, NMR, and DFT studies. These studies help to determine the crystal structure, providing insights into the conformation of molecules in the solid state and in solution (Dega‐Szafran, Katrusiak, & Szafran, 2006).
Chemical Reactions and Properties
Chemical reactions involving dimethoxybenzoyl derivatives showcase the formation of unique radical cations and their fragmentation patterns. Deuterium labeling experiments are pivotal in characterizing the mechanism of formation of these ions. The chemical properties, including reactivity with other compounds and the formation of complex structures, are elucidated through comprehensive spectroscopic analysis (Abdel-Hay, Terrell, Deruiter, & Clark, 2014).
Physical Properties Analysis
The physical properties of compounds like "1-(3,5-dimethoxybenzoyl)-4-methylpiperazine" can be analyzed through their spectroscopic data, which includes GC-MS, FTIR, and NMR. These properties are influenced by the molecular structure, including the degree of steric crowding of the aromatic ring substituents, which affects their gas chromatographic separation and retention time (Abdel-Hay, Terrell, Deruiter, & Clark, 2014).
Chemical Properties Analysis
The chemical properties, such as the antioxidant capacity and biological activity, are significant for understanding the applications and interactions of these compounds. For instance, derivatives of dimethoxybenzoyl-N-methylpiperazines have been evaluated for their antioxidant capacity and potential biological activities, showcasing their interactions with various proteins and receptors (Saadeh et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(3,5-dimethoxyphenyl)-(4-methylpiperazin-1-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-15-4-6-16(7-5-15)14(17)11-8-12(18-2)10-13(9-11)19-3/h8-10H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNWDQAIZWQWVIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801209918 | |
Record name | (3,5-Dimethoxyphenyl)(4-methyl-1-piperazinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801209918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Dimethoxyphenyl)(4-methylpiperazin-1-yl)methanone | |
CAS RN |
181047-34-7 | |
Record name | (3,5-Dimethoxyphenyl)(4-methyl-1-piperazinyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=181047-34-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3,5-Dimethoxyphenyl)(4-methyl-1-piperazinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801209918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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